Cas no 42606-35-9 (7-nitroquinolin-8-amine)

• Product Name: 7-nitroquinolin-8-amine
• CAS No: 42606-35-9
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• MDL: MFCD18448585
• CID: 2669025
• PubChem ID: 12663942
• Update Time: 2025-06-14

7-nitroquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

• 7-Nitroquinolin-8-amine
• EN300-19448959
• CS-0120963
• Z3300776524
• 42606-35-9
• 7-nitroquinolin-8-amine

• MDL： MFCD18448585
• Inchi： 1S/C9H7N3O2/c10-8-7(12(13)14)4-3-6-2-1-5-11-9(6)8/h1-5H,10H2
• InChI Key： GKEHJLSFVXBUPA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=CC=CN=C2C=1N)=O

Computed Properties

• Exact Mass: 189.053826475g/mol
• Monoisotopic Mass: 189.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.7Ų

Additional information on 7-nitroquinolin-8-amine

Comprehensive Overview of 7-nitroquinolin-8-amine (CAS No. 42606-35-9): Properties, Applications, and Research Insights

7-nitroquinolin-8-amine (CAS No. 42606-35-9) is a specialized organic compound belonging to the quinoline derivative family. Its unique molecular structure, featuring a nitro group at the 7-position and an amino group at the 8-position, makes it a valuable intermediate in pharmaceutical and material science research. The compound's nitroquinoline backbone is widely studied for its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

In recent years, the demand for nitro-substituted heterocycles like 7-nitroquinolin-8-amine has surged due to their role in drug discovery. Researchers are particularly interested in its electron-withdrawing nitro group, which influences the compound's reactivity and binding affinity in biological systems. This property aligns with current trends in targeted drug design, where precision and molecular specificity are paramount.

The synthesis of CAS 42606-35-9 typically involves multi-step organic reactions, including nitration and amination processes. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been explored to improve yield and purity, addressing common challenges in nitroaromatic compound production. These innovations reflect the growing emphasis on sustainable chemistry practices in industrial applications.

From an analytical perspective, 7-nitroquinolin-8-amine exhibits distinct spectroscopic characteristics. Its UV-Vis absorption spectrum shows maximum absorbance in the 300-400 nm range, making it relevant for photophysical studies and fluorescence labeling applications. This has sparked interest in materials science, particularly in the development of organic electronic materials and sensors.

In pharmaceutical contexts, derivatives of nitroquinoline amines are being investigated for various biological activities. While 42606-35-9 itself is primarily used as a building block, its structural framework appears in compounds under study for their potential antimicrobial properties and enzyme inhibition capabilities. These research directions respond to global health priorities, including the search for new antimicrobial agents amid rising antibiotic resistance.

The compound's stability and solubility profile make it suitable for diverse experimental conditions. 7-nitroquinolin-8-amine demonstrates moderate solubility in polar organic solvents while remaining stable under ambient conditions, facilitating its handling in laboratory settings. These practical considerations contribute to its popularity as a research chemical in academic and industrial laboratories worldwide.

Quality control of CAS 42606-35-9 typically involves HPLC analysis, with purity standards often exceeding 98% for research-grade material. The compound's characterization includes comprehensive NMR spectroscopy and mass spectrometry data, ensuring precise identification—a critical factor in reproducibility-focused modern research practices.

Environmental and safety aspects of nitroquinoline derivatives have gained attention in line with green chemistry initiatives. While 7-nitroquinolin-8-amine doesn't fall under hazardous classifications, proper handling protocols are recommended, reflecting the broader shift toward responsible chemical management in research institutions.

Market availability of 42606-35-9 has expanded with the growth of specialty chemical suppliers catering to pharmaceutical and materials science sectors. Current pricing trends reflect the compound's niche application status, with variations based on purity levels and batch sizes—factors important for research budget planning.

Future research directions for 7-nitroquinolin-8-amine may explore its incorporation into metal-organic frameworks (MOFs) or as a precursor for catalysis systems. The compound's structural versatility positions it well for emerging applications in alternative energy research and advanced material development, areas receiving significant investment globally.

In summary, 7-nitroquinolin-8-amine (CAS No. 42606-35-9) represents an important nitro-substituted heterocycle with multifaceted research applications. Its continued relevance stems from the growing need for specialized building blocks in drug discovery and material innovation, making it a compound of sustained interest in scientific communities addressing contemporary technological and medical challenges.